Cas no 75351-09-6 (N-(2,2-dimethylpropyl)aniline hydrochloride)

• Product Name: N-(2,2-dimethylpropyl)aniline hydrochloride
• CAS No: 75351-09-6
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• CID: 1773394
• PubChem ID: 46784022
• Update Time: 2025-07-01

N-(2,2-dimethylpropyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(2,2-dimethylpropyl)-, hydrochloride
• N-(2,2-dimethylpropyl)aniline hydrochloride
• AKOS015958772
• 75351-09-6
• EN300-1265601
• F9995-0147
• G40648
• N-(2,2-dimethylpropyl)aniline;hydrochloride
• Benzenamine,N-(2,2-dimethylpropyl)-,hydrochloride
• VU0549309-1

• Inchi： 1S/C11H17N.ClH/c1-11(2,3)9-12-10-7-5-4-6-8-10;/h4-8,12H,9H2,1-3H3;1H
• InChI Key： DYYXOOFYBWQONE-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=CC=CC=1)CC(C)(C)C

Computed Properties

• Exact Mass: 199.1127773g/mol
• Monoisotopic Mass: 199.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(2,2-dimethylpropyl)aniline hydrochloride

N-(2,2-Dimethylpropyl)Aniline Hydrochloride: A Comprehensive Overview

The compound CAS No. 75351-09-6, commonly referred to as N-(2,2-dimethylpropyl)aniline hydrochloride, is a significant chemical entity with diverse applications in various industries. This compound is a derivative of aniline, a fundamental aromatic amine, and its structure incorporates a hydrochloride counterion, making it a salt. The presence of the 2,2-dimethylpropyl group introduces steric effects and influences the compound's physical and chemical properties.

Recent studies have highlighted the importance of N-(2,2-dimethylpropyl)aniline hydrochloride in the field of pharmaceuticals. Researchers have explored its potential as an intermediate in drug synthesis, particularly in the development of bioactive compounds. Its unique structure allows for selective interactions with biological systems, making it a valuable tool in medicinal chemistry. For instance, investigations into its role as a precursor for anti-inflammatory agents have shown promising results.

In addition to its pharmaceutical applications, CAS No. 75351-09-6 has found utility in the synthesis of advanced materials. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable pore sizes, which are highly desirable in catalysis and gas storage applications.

The synthesis of N-(2,2-dimethylpropyl)aniline hydrochloride typically involves nucleophilic aromatic substitution or alkylation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, the use of palladium catalysts has significantly improved the yield and purity of this compound, aligning with the growing demand for sustainable chemical manufacturing.

From an environmental perspective, understanding the fate and transport of CAS No. 75351-09-6 in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is favorable for its safe disposal and minimal environmental impact. However, further research is needed to assess its long-term effects on aquatic ecosystems.

In conclusion, N-(2,2-dimethylpropyl)aniline hydrochloride, with its unique chemical properties and versatile applications, remains a focal point in contemporary chemical research. Its role as an intermediate in drug discovery and material synthesis underscores its importance across multiple disciplines. As scientific advancements continue to unfold, this compound is poised to contribute even more significantly to innovative solutions in chemistry and beyond.